5-[4-(4-Methoxyphenyl)oxan-4-yl]-3-(2-methylpropyl)-1,2,4-oxadiazole

• IUPAC Name: 5-[4-(4-methoxyphenyl)oxan-4-yl]-3-(2-methylpropyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C18H24N2O3/c1-13(2)12-16-19-17(23-20-16)18(8-10-22-11-9-18)14-4-6-15(21-3)7-5-14/h4-7,13H,8-12H2,1-3H3
• InChI Key: BATMZAODGAFMEW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1=NOC(=N1)C2(CCOCC2)C3=CC=C(C=C3)OC
• Molecular Formula: C18H24N2O3
• Molecular Weight: 316.4 g/mol

Description

5-[4-(4-Methoxyphenyl)oxan-4-yl]-3-(2-methylpropyl)-1,2,4-oxadiazole, also known as MOPO, is a chemical compound that has been studied for its potential applications in scientific research. MOPO belongs to the class of oxadiazole compounds, which have been shown to have a variety of biological activities. In

Mechanism of Action

The exact mechanism of action of 5-[4-(4-Methoxyphenyl)oxan-4-yl]-3-(2-methylpropyl)-1,2,4-oxadiazole is not fully understood. However, it has been suggested that 5-[4-(4-Methoxyphenyl)oxan-4-yl]-3-(2-methylpropyl)-1,2,4-oxadiazole may act on the GABAergic system, which is involved in the regulation of anxiety, sedation, and seizures. 5-[4-(4-Methoxyphenyl)oxan-4-yl]-3-(2-methylpropyl)-1,2,4-oxadiazole may also modulate the activity of glutamate receptors, which are involved in the regulation of neuronal excitability and synaptic plasticity.
Biochemical and Physiological Effects:
5-[4-(4-Methoxyphenyl)oxan-4-yl]-3-(2-methylpropyl)-1,2,4-oxadiazole has been shown to have a variety of biochemical and physiological effects. It has been found to increase the levels of GABA, an inhibitory neurotransmitter, in the brain. 5-[4-(4-Methoxyphenyl)oxan-4-yl]-3-(2-methylpropyl)-1,2,4-oxadiazole has also been found to decrease the levels of glutamate, an excitatory neurotransmitter, in the brain. Additionally, 5-[4-(4-Methoxyphenyl)oxan-4-yl]-3-(2-methylpropyl)-1,2,4-oxadiazole has been shown to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that is involved in the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

5-[4-(4-Methoxyphenyl)oxan-4-yl]-3-(2-methylpropyl)-1,2,4-oxadiazole has several advantages for use in lab experiments. It is easy to synthesize and purify, and it has been shown to have a variety of biological activities. However, there are also some limitations to the use of 5-[4-(4-Methoxyphenyl)oxan-4-yl]-3-(2-methylpropyl)-1,2,4-oxadiazole in lab experiments. For example, it has a relatively short half-life and may be rapidly metabolized in vivo. Additionally, 5-[4-(4-Methoxyphenyl)oxan-4-yl]-3-(2-methylpropyl)-1,2,4-oxadiazole may have off-target effects, which could complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on 5-[4-(4-Methoxyphenyl)oxan-4-yl]-3-(2-methylpropyl)-1,2,4-oxadiazole. One area of interest is the development of 5-[4-(4-Methoxyphenyl)oxan-4-yl]-3-(2-methylpropyl)-1,2,4-oxadiazole derivatives with improved pharmacokinetic properties. Another area of interest is the investigation of the molecular targets of 5-[4-(4-Methoxyphenyl)oxan-4-yl]-3-(2-methylpropyl)-1,2,4-oxadiazole and its mechanism of action. Additionally, 5-[4-(4-Methoxyphenyl)oxan-4-yl]-3-(2-methylpropyl)-1,2,4-oxadiazole may have potential applications in the treatment of neurodegenerative diseases and pain and inflammation, which could be explored further in future studies.

Synthesis Methods

The synthesis of 5-[4-(4-Methoxyphenyl)oxan-4-yl]-3-(2-methylpropyl)-1,2,4-oxadiazole involves the reaction of 4-(4-methoxyphenyl)oxan-4-ol and 3-(2-methylpropyl)-1,2,4-oxadiazole-5-thiol in the presence of a base such as potassium carbonate. The reaction is carried out in an organic solvent such as dimethyl sulfoxide (DMSO) at elevated temperatures. The resulting product is purified by chromatography to obtain pure 5-[4-(4-Methoxyphenyl)oxan-4-yl]-3-(2-methylpropyl)-1,2,4-oxadiazole.

Scientific Research Applications

5-[4-(4-Methoxyphenyl)oxan-4-yl]-3-(2-methylpropyl)-1,2,4-oxadiazole has been studied for its potential applications in scientific research. It has been shown to have anticonvulsant, anxiolytic, and sedative properties in animal models. 5-[4-(4-Methoxyphenyl)oxan-4-yl]-3-(2-methylpropyl)-1,2,4-oxadiazole has also been found to have neuroprotective effects, which may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, 5-[4-(4-Methoxyphenyl)oxan-4-yl]-3-(2-methylpropyl)-1,2,4-oxadiazole has been shown to have anti-inflammatory and analgesic properties, which may be useful in the treatment of pain and inflammation.